(octahydropentalen-3a-yl)methanol
Overview
Description
(Octahydropentalen-3a-yl)methanol, also known as OPMA, is an organic compound with a variety of applications, ranging from synthetic chemistry to pharmaceuticals. OPMA is an aryl-substituted alkanol and is an important intermediate in the synthesis of several drugs and other compounds. The compound has been studied extensively over the past few decades, and its synthesis, mechanism of action, and applications are now well-understood.
Scientific Research Applications
(octahydropentalen-3a-yl)methanol has a variety of scientific research applications, including in the synthesis of pharmaceuticals, in the study of enzyme-catalyzed reactions, and in the study of organic reactions. In the pharmaceutical industry, this compound has been used in the synthesis of a variety of drugs, including anticonvulsants, anti-inflammatory agents, and anticoagulants. In the study of enzyme-catalyzed reactions, this compound has been used as a model substrate for the study of enzyme mechanisms and for the development of inhibitors. Finally, this compound has been used in the study of organic reactions, including the synthesis of aryl-substituted alkanes and the study of the reactivity of aryl-substituted alkanes.
Mechanism of Action
The mechanism of action of (octahydropentalen-3a-yl)methanol is not fully understood, but it is believed to involve the formation of aryl-substituted alkanol intermediates. These intermediates can then be further converted into a variety of products, depending on the reaction conditions. In the pharmaceutical industry, the intermediates can be converted into drugs, while in the study of organic reactions, the intermediates can be converted into a variety of products, depending on the reaction conditions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood, but it is believed to have a variety of effects on the body. In particular, it has been suggested that this compound may act as an antioxidant, as well as having anti-inflammatory and anticoagulant properties. It has also been suggested that this compound may have a role in the regulation of certain metabolic pathways, and may be involved in the regulation of gene expression.
Advantages and Limitations for Lab Experiments
The advantages of using (octahydropentalen-3a-yl)methanol in laboratory experiments include its low cost, its availability, and its versatility. This compound is relatively inexpensive and is widely available, making it an ideal choice for laboratory experiments. Additionally, this compound is highly versatile, as it can be used in a variety of synthetic reactions, as well as in the study of enzyme-catalyzed reactions and organic reactions.
The limitations of using this compound in laboratory experiments include its reactivity and potential toxicity. This compound is highly reactive, and can react with a variety of compounds, making it potentially hazardous for laboratory use. Additionally, this compound has been suggested to have toxic effects, and should be handled with care.
Future Directions
There are a variety of potential future directions for (octahydropentalen-3a-yl)methanol research. One potential direction is the development of new synthetic methods for the synthesis of this compound and its derivatives. Additionally, further research into the biochemical and physiological effects of this compound is necessary to better understand its potential therapeutic applications. Finally, further research into the mechanism of action of this compound is necessary to better understand its reactivity and potential toxicity.
Synthesis Methods
(octahydropentalen-3a-yl)methanol can be synthesized through a variety of methods, including the reductive amination of aldehydes and ketones, the hydrolysis of amides, and the reaction of aryl halides with alcohols. The most commonly used method is the reductive amination of aldehydes or ketones, which involves the reaction of aldehydes or ketones with primary amines in the presence of a reducing agent such as sodium cyanoborohydride. This method has been used to synthesize a variety of compounds, including this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (octahydropentalen-3a-yl)methanol involves the reduction of the corresponding ketone intermediate using sodium borohydride.", "Starting Materials": [ "Cyclohexanone", "Sodium borohydride", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Cyclohexanone is reacted with sodium borohydride in methanol to form the corresponding alcohol intermediate.", "Step 2: The alcohol intermediate is then reacted with hydrochloric acid to form the hydrochloride salt.", "Step 3: The hydrochloride salt is then reacted with sodium hydroxide to form the free base.", "Step 4: The free base is then reduced using sodium borohydride in methanol to form (octahydropentalen-3a-yl)methanol." ] } | |
CAS RN |
91328-72-2 |
Molecular Formula |
C9H16O |
Molecular Weight |
140.2 |
Purity |
95 |
Origin of Product |
United States |
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